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Compound of Interest

Compound Name: tert-Butyl 2-bromopropanoate

Cat. No.: B051003 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols and logistical plans for the

handling and disposal of tert-Butyl 2-bromopropanoate (CAS No. 39149-80-9). Adherence to

these procedures is critical for ensuring laboratory safety and minimizing risk.

Hazard Identification and Personal Protective Equipment
(PPE)
tert-Butyl 2-bromopropanoate is a chemical that requires careful handling due to its potential

health hazards. It is known to cause skin and serious eye irritation, and may also cause

respiratory irritation. Furthermore, it is a combustible liquid.[1][2][3] The following tables

summarize the key hazards and the recommended personal protective equipment.

Table 1: Hazard Summary

Hazard Statement GHS Classification

Causes skin irritation Skin Irrit. 2[1][2][3]

Causes serious eye irritation Eye Irrit. 2A[1][2][3]

May cause respiratory irritation STOT SE 3[1]

Combustible liquid Flammable liquid[2][3]
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Table 2: Recommended Personal Protective Equipment (PPE)

Protection Type Specification

Eye and Face

Chemical safety goggles that meet OSHA's eye

and face protection regulations in 29 CFR

1910.133 or European Standard EN166. A face

shield should be worn in addition to goggles

when there is a splash hazard.

Hand Protection

Chemical-resistant gloves. Given the nature of

the compound (a halogenated ester), nitrile

gloves may offer splash protection but are not

recommended for prolonged contact. Butyl

rubber or Viton™ gloves are generally

recommended for esters and halogenated

hydrocarbons. Always consult the glove

manufacturer's specific chemical resistance

data.

Skin and Body
A flame-resistant laboratory coat should be

worn. Ensure that skin is not exposed.

Respiratory

If working outside of a certified chemical fume

hood or if there is a risk of inhalation, a NIOSH-

approved respirator with an organic vapor (OV)

cartridge is required.[4][5][6][7]

Operational and Disposal Plans
A systematic approach to handling, from preparation to disposal, is essential for safety.

Experimental Workflow
The following diagram outlines the standard operating procedure for the safe handling of tert-
Butyl 2-bromopropanoate.
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Workflow for Safe Handling of tert-Butyl 2-bromopropanoate
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Caption: Workflow for the safe handling of tert-Butyl 2-bromopropanoate.
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Step-by-Step Handling Protocol
Preparation:

Thoroughly review the Safety Data Sheet (SDS) for tert-Butyl 2-bromopropanoate
before beginning any work.

Put on all required PPE as detailed in Table 2.

Ensure that the chemical fume hood is certified and functioning correctly.

Handling:

Conduct all weighing, measuring, and handling of the chemical inside a certified chemical

fume hood to minimize inhalation exposure.

Use appropriate, clean glassware and equipment.

Keep containers of tert-Butyl 2-bromopropanoate closed when not in use.

Cleanup:

Decontaminate all glassware and equipment that has come into contact with the chemical.

Clean the work area in the fume hood thoroughly after the procedure is complete.

Spill Response Plan
In the event of a spill, immediate and appropriate action is crucial.

Evacuation and Notification:

Alert all personnel in the immediate area of the spill.

If the spill is large or you feel it is unsafe to handle, evacuate the laboratory and notify your

supervisor and the institutional safety office immediately.

Small Spill Cleanup (Inside a Fume Hood):

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b051003?utm_src=pdf-body
https://www.benchchem.com/product/b051003?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051003?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ensure all ignition sources are removed from the area.[8]

Wearing the appropriate PPE, contain the spill with an inert absorbent material such as

sand, vermiculite, or a commercial spill pad.[9]

Carefully collect the absorbed material into a labeled, sealable container for hazardous

waste.

Clean the spill area with soap and water.

Disposal Plan
Proper disposal of tert-Butyl 2-bromopropanoate and any contaminated materials is

mandatory to prevent environmental contamination and ensure regulatory compliance.

Waste Collection:

tert-Butyl 2-bromopropanoate is a halogenated organic compound. All waste, including

unused product and contaminated materials (e.g., absorbent pads, gloves), must be

collected in a designated, properly labeled hazardous waste container for halogenated

organic waste.[10][11]

Do not mix halogenated organic waste with non-halogenated waste.[11][12]

Waste Storage:

Keep the hazardous waste container tightly sealed and store it in a cool, dry, well-

ventilated area, away from incompatible materials.[10]

Waste Disposal:

Arrange for the disposal of the hazardous waste through your institution's environmental

health and safety office. Do not dispose of this chemical down the drain.[10][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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